Cas no 601515-50-8 (3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride)

• Product Name: 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride
• CAS No: 601515-50-8
• MF: C₇H₁₂ClN₃
• MW: 173.6433
• MDL: MFCD15072031
• CID: 3040396
• PubChem ID: 22335416
• Update Time: 2025-05-24

3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride
• AK381764
• AX8311318
• MFCD15072031
• SY344072
• SCHEMBL5774503
• 3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride
• Imidazo[1,5-a]pyrazine, 5,6,7,8-tetrahydro-3-methyl-,monohydrochloride
• BZA51550
• 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine hydrochloride
• CS-15495
• 3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazinehydrochloride
• 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine HCl
• 3-Methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine HCl
• C13614
• CS-0040127
• 601515-50-8
• AKOS027375712

• MDL： MFCD15072031
• Inchi： 1S/C7H11N3.ClH/c1-6-9-5-7-4-8-2-3-10(6)7;/h5,8H,2-4H2,1H3;1H
• InChI Key： DLQRWOHMGHOVCU-UHFFFAOYSA-N
• SMILES： Cl[H].N12C(C([H])([H])[H])=NC([H])=C1C([H])([H])N([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

Additional information on 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride

3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Hydrochloride: A Comprehensive Overview

3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride (CAS No. 601515-50-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines and is characterized by its unique chemical structure and potential biological activities. The following overview aims to provide a detailed and comprehensive understanding of this compound, including its chemical properties, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride is a white crystalline solid with a molecular formula of C₉H₁₃N₃·HCl and a molecular weight of 199.68 g/mol. The compound is highly soluble in water and organic solvents such as methanol and ethanol. Its chemical structure features a tetrahydroimidazopyrazine core with a methyl group substitution at the 3-position. This specific arrangement of functional groups contributes to its unique physical and chemical properties.

The hydrochloride salt form of the compound enhances its stability and solubility in aqueous solutions, making it suitable for various pharmaceutical applications. The presence of the imidazopyrazine core also imparts specific pharmacological properties that have been the focus of extensive research.

Synthesis Methods

The synthesis of 3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride has been reported using several different approaches. One common method involves the reaction of 2-methyl-4-piperidone with guanidine hydrochloride in the presence of an acid catalyst. This reaction proceeds via a multistep process that includes the formation of an intermediate imine followed by cyclization to form the final product.

An alternative synthetic route involves the condensation of 2-methyl-4-piperidone with formamide to form an intermediate imidazopyrazine derivative, which is then treated with methyl iodide to introduce the methyl group at the 3-position. The final step involves the conversion of the free base to the hydrochloride salt using hydrogen chloride gas or a solution of hydrogen chloride in an appropriate solvent.

Biological Activities

3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride has been extensively studied for its potential biological activities. One of its most notable properties is its ability to act as a selective agonist for certain G protein-coupled receptors (GPCRs). Specifically, it has been shown to activate the GPR40 receptor, which is involved in glucose metabolism and insulin secretion.

In addition to its GPR40 agonist activity, this compound has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that it can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this activity is thought to involve modulation of ion channels and neurotransmitter systems in the brain.

Clinical Applications and Research Findings

The potential clinical applications of 3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride are diverse and promising. In the context of diabetes management, its GPR40 agonist activity makes it a potential candidate for improving glucose homeostasis and enhancing insulin secretion. Recent clinical trials have shown promising results in terms of safety and efficacy in patients with type 2 diabetes mellitus.

In the field of neurology, this compound's anticonvulsant properties have led to its evaluation as a treatment for epilepsy. Early clinical studies have indicated that it may offer a new therapeutic option for patients who do not respond well to existing anticonvulsant medications. Further research is ongoing to optimize dosing regimens and assess long-term safety profiles.

Conclusion

3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride (CAS No. 601515-50-8) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from preclinical and clinical studies, this compound may play an increasingly important role in the development of novel treatments for diabetes and epilepsy.